5-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-[(2-methylphenyl)methyl]triazole-4-carboxamide
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Description
5-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-[(2-methylphenyl)methyl]triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
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Scientific Research Applications
Ruthenium-catalyzed Synthesis for Triazole-based Scaffolds
The molecule serves as a precursor in the ruthenium-catalyzed synthesis of triazole-based scaffolds, offering a pathway to create peptidomimetics and compounds with potential biological activities. This method overcomes challenges like the Dimroth rearrangement, facilitating the synthesis of compounds with HSP90 inhibitory activity (Ferrini et al., 2015).
Antimicrobial Activities
Derivatives of the molecule have been synthesized and evaluated for their antimicrobial properties. Novel triazole derivatives have shown good to moderate activities against various microorganisms, highlighting the compound's potential in developing new antimicrobial agents (Bektaş et al., 2007).
Antiavian Influenza Virus Activity
Research into benzamide-based 5-aminopyrazoles and their derivatives, which can be synthesized from similar compounds, has shown significant antiviral activities against the H5N1 subtype of the influenza A virus. This application underscores the molecule's potential in creating antiviral drugs (Hebishy et al., 2020).
properties
IUPAC Name |
5-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-[(2-methylphenyl)methyl]triazole-4-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O3/c1-12-4-2-3-5-14(12)10-24-18(20)17(22-23-24)19(25)21-9-13-6-7-15-16(8-13)27-11-26-15/h2-8H,9-11,20H2,1H3,(H,21,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBDFNXBBJOBVKM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=C(N=N2)C(=O)NCC3=CC4=C(C=C3)OCO4)N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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